The presence of ammonium (NH4+) in wastewater above the permissible limits leads to undesirable ecological impact and public health concerns. In this study, the anaerobic ammonium oxidizing (anammox) bacteria-mediated nitrogen removal was investigated using a sequential batch reactor (SBR). Effects of different salinity levels were evaluated on the bacterial activity at: mild (below 0.2 g NaCl/L), elevated (18.2 g NaCl/L) and suitable salinity (2–0.5 g NaCl/L) levels mimicking the environmental conditions that are present in real wastewater. Within a suitable salinity period of 0.5–2 g NaCl/L, the highest average total nitrogen removal efficiencies (TNREs) and total nitrogen removal rates (TNRRs) of 67 (± 11)% and 37 (± 29) g N/m3/d, respectively, were achieved. In addition to the salinity tests, the effect of relatively high nitrite levels (> 40 mg N/L) was observed in the reactor resulting in the decrease in anammox activity, but increasing biomass potential for the treatment of high nitrite containing wastewater. Interestingly, the supplementation of hydrazine at 7.5 mg N2H4/L indicated enhanced anammox activity with a nitrogen removal rate of 0.7 ± 0.01 mg N/g MLSS/h, while test without hydrazine showed a rate of 0.68 ± 0.06 mg N/g MLSS/h. Therefore, denitrifying activity decreased with the addition of hydrazine, which on the other hand benefits the anammox start-up. Illumina sequencing analysis revealed that the microbial community has changed with the rise of the salinity levels and was dominated with Anaerolineae, Gammaproteobacteria, Clostridia and various key anammox organisms, such as Candidatus Brocadia and Candidatus Kuenenia strains (at 3%).Graphical Abstract

This study was aimed to carrying out preliminary research in determining dopant anion and cation diffusion heat in the natural apatite structure. According to the results, it was found that the diffusion of the additive atoms between the two heat stages would increase. It was also found that for the diffusion and high relative density, the first stage should be sintered at 800–850 °C, and the second stage should be at 1080–1250 °C. In the case of sintering in a gas atmosphere at the second stage, it was established that the anions could resettle in the apatite structure and a highly stabilized apatite structure could be formed. Apatite, expanding after 1085 °C, shows that sintering under pressure rather than solid-state sintering would increase particle-to-particle interaction and higher relative density could be sustained.

Water is a critical issue, especially in developing countries’ cities that are grappling with climate change effects. Given the importance of water infrastructure assets in cities life and functionality, assessing their vulnerability and trying to make it resilient is an essential mission. To this end, this study has attempted to spatially analyze the urban water infrastructure assets vulnerability in Ahvaz, Iran, that has been hit by various climate change-related disastrous events over the past few years. Regarding this, the study has introduced two indicators, namely distribution and adaptation to determine the vulnerability of water infrastructure assets that have been recognized by applying a two-round Delphi survey. Findings indicate that, overall, there is no positive outlook and reliable capacity in terms of water resilience in Ahvaz because of distribution and adaptability of water infrastructure assets in the spatial area of the city and considerable parts of the city are vulnerable in face of any adverse event. This is mostly the case in Regions 1, 7, 3, 4 that feature a centralized and irregular form of water infrastructure assets distribution and proximity to non-adaptable land uses. Moreover, final spatial vulnerability map highlighted by two critical (hotspot) points, which shows the most vulnerable parts of the city for water infrastructure assets. The study highlights the need to make improvements urban water resilience due to reducing vulnerability, especially considering the spatial distribution and adaptation of water infrastructure assets in Ahvaz.

Renewable energy sources draw attention day by day and studies in this field are increasing. However, in addition to producing energy, the efficient use of the energy produced is of greater importance. Thermoelectric materials come into play at this stage, but the production of materials at the desired level in terms of efficiency is still a problem. In this study, CaMnO3 structure with perovskite structure, which allows the production of many high-tech materials with its variable structure, was produced with acetate starting materials. Specific phase formation by X-ray diffraction analysis of the obtained material, Differential thermal analysis and thermogravimetric analysis endothermic, exothermic, and mass change in the material with temperature, Fourier Transform Infrared Spectroscopy between Ca and Mn bonding, scanning electron microscopy and transmission electron microscopy) single-phase CaMnO3 investigations, Laser flash analysis and Electrical Resistance Measurement Systems (SEM ULvac) analyzes were used to determine the thermoelectric properties. The CaMnO3 structure was obtained as a single phase without the formation of secondary phases with the initial precursors without using different dopants.

The utilization of plant growth promoting rhizobacteria (PGPR) is a potential strategy to ameliorate the rhizoremediation effect in the heavy metals (HMs) contaminated soil. In this study, a new heavy metal tolerant PGPR, Sphingomonas sp. PbM2, was isolated from the rhizosphere of maize. The siderophore production and 1-aminocyclopropane-1-carboxylic acid deaminase activity of PbM2 were superior to that of Novosphingobium sp. CuT1, an HM-tolerant PGPR, while the indole-3-acetic acid productivity of PbM2 was inferior to that of CuT1. The inoculation effect of the PGPR (PbM2 alone or a mixture of PbM2 and CuT1) on the rhizoremediation performance of HM-contaminated soil planted with maize was compared. Cu bioavailability was enhanced with PGPR treatment, while the bioconcentration factor significantly increased or remained steady depending on the HM concentration (200, 500, or 1000 mg/kg-soil) and remediation period (20 or 60 d). PGPR inoculation significantly enhanced soil PGP activity except for siderophores but was not statistically associated with improved plant growth. The dynamics change in the bacterial communities during rhizoremediation was similar for all soil conditions regardless of PGPR inoculation. Network analysis revealed that both the inoculated PGPR and indigenous rhizobacteria contributed to Cu bioavailability and soil PGP activity. These results suggest that the inoculation of PGPR is effective in the remediation performance of contaminated soil in which autogenous PGPR is inhibited.

The production of composites, using waste materials as matrix and reinforcement, is an innovative, environmentally relevant, and economically viable alternative, regarding the environmental problems generated by inappropriate disposal. This study aimed to produce and characterize the technological properties of composites based on low-density polyethylene produced by extrusion with proportions of 0, 10, 20, 30, and 40% of cotton-seed cake residue (reinforcement) replacing the polyethylene mass (matrix). The composites were characterized for their physical–mechanical and morphological properties. The inclusion of cotton residue promoted an increase in moisture, from 0.05 to 0.37%, in water absorption 24 h (0.05 to 1.2%) and in thickness swelling (0.8 to 2.1%). The composites density did not show significant variation with the increase in the waste content. Regarding the mechanical properties, there was a decrease of 28, 52, and 81% for the modulus of elasticity, tensile, and tenacity, respectively. The results were similar when compared to other residual composites. In this way, it was possible to give a correct destination to the waste of low-density polyethylene and cotton-seed cake, producing a final material with high added value.

In recent years, biocementation has emerged as a promising technology for soil improvement research. This eco-friendly and sustainable approach involves a range of biochemical treatments, and its effectiveness is influenced by various factors. In this study, the effects of soil grain sizes, treatment duration (3, 6, and 11 days) and cementation solution flow rate (0.266, 0.400, and 0.666 ml/sec) on the engineering properties of treated soil were investigated by using the biocementation technique. The strength, calcite percentages, permeability, morphological appearance and structures of the treated sand soils were examined. According to the results, for each soil, different results were obtained with the same flow rates and treatment times. The highest strength value determined as 2406 kPa in the 11 day treatment at 0.400 ml/sec flow rate for smaller particle size of soil whereas the highest strength value obtained as 1504 kPa in the 11 day treatment at 0.266 ml/sec flow rate for larger particle size of soil. Higher strength results were obtained at lower flow rates (0.266 ml/sec) in samples with large grain diameter while strength results could not be obtained from it after treatment at higher flow rates (0.400, 0.666 ml/sec). In addition, strength results were obtained with a smaller grain diameter at a high flow rate (0.666 ml/sec), but decreased from 1599 to 1190 kPa when raising the treatment duration from 3 to 11 days. The flow rate and treatment duration in studies should therefore be chosen according to the particle size distribution of the soil.

To localize high-density polyethylene membrane leakage in operating landfills, a leakage localization method based on the wave velocity inversion model is proposed in this study. A double-layer acceleration sensor and elastic wave generator are placed under the high-density polyethylene membrane. First-arriving wave extraction is performed using a short-time average/long-time average method and an Akaike information criterion joint algorithm. When a high-density polyethylene membrane breakage signal is received, parameter information is extracted. An elastic wave with the same frequency as the breakage signal is emitted by the generator. The mean value of the wave velocity of the clay layer is calculated as the time-difference positioning wave velocity to determine the breakage point location. If no breakage signal is received, the generator emits a fixed-frequency elastic wave to invert the wave velocity of the leakage area, and a wave velocity tomography map is generated for leakage point localization. Leaky point shapes are identified in combination with soil moisture migration principles. The experimental results demonstrate that the error between the actual leakage coordinates and positioning coordinates meets the engineering requirements and that the inversion model can effectively identify block and slit leakage points.

In this work, an innovative solar photovoltaic thermal (PVT) collector is developed that has a spiral shaped absorber tube fitted underneath the PV panel in such a manner that a bifluid cooling system extracts heat from the PV panel. The methodology adopted in the present study is to conduct a detailed computational investigation in order to understand the impact of important operating and environmental parameters such as mass flow rates and solar radiations on the overall performance of the bifluid PVT collector. One of the fluids, i.e., a nanofluid (Al2O3 in water) with nanoparticle volumetric fraction 5% is passed through the spiral tube, whereas a rectangular air duct is attached below the PV panel for extracting heat from it and delivering the same to the flowing air, thereby making a bifluid coolant system for the PVT collector. Detailed CFD simulations are performed in ANSYS Fluent 19.2 platform for analyzing the thermal performance of the collector. The effects of mass flow rate variations of each individual fluid and in combination (i.e., bifluid) on the PVT efficiency, i.e., thermal, electrical and overall efficiency are observed. The results indicate that with increase in mass flow rate of the fluids, these efficiencies increase up to a certain level but after that, there is only incremental increase with further increase of the latter. When the fluids are used individually or in combination, higher thermal and electrical efficiency are obtained with nanofluid mass flow rate less than that of air. Further, the bifluid is able to transfer heat effectively from the PV panel with less temperature variation between inlet and outlet. Out of all the combinations of varying mass flow rates of individual fluids and bifluid, the best bifluid combination is such that lead to an overall efficiency of 79% corresponding to nanofluid mass flow rate 0.0247 kg/s and air mass flow rate 0.034 kg/s. The computational model developed in this present study will help in designing and developing a more energy efficient, environment friendly and sustainable PVT technology for effective utilization of solar energy.Graphical abstract

The objective of this study is to confirm the possibility of tracing sources of airborne mineral dust using elemental ratios. The region of study is the north-eastern part of the Sahara where dust compositional data were lacking; 272 mineral dust samples collected at 3 experimental stations of Egypt were analyzed by X-ray fluorescence. Based on the mineral dust concentration, 65% of the samples correspond to moderate (3–10 μg m−3), 22% to medium (10–25 μg m−3), and 13% to intense (> 25 μg m−3) dust events. The Ca/Al and (Mg + Ca)/Fe ratios were found to be strongly correlated and their ranges of variation to cover are more than one order of magnitude, which confirms their interest for the tracing of the dust sources. Using a combination of MODIS satellite observations, HYSPLIT back-trajectory analysis, and simulations with dust emission models, the large (> 6) and intermediate (2–6) Ca/Al ratios were shown to correspond to dust originating from saline playas (chotts) and calcareous surfaces, respectively. Conversely, the lowest (< 2) ratios correspond to dust emitted by siliceous sand seas (ergs). Therefore, a classification of the dust in 3 categories (erg-like, calcareous, and chott-like) based on Ca/Al is proposed. The events of moderate to medium intensity are dominated by chott-like and calcareous dust, which suggests that these sources are activated during erosion events of limited (local) extension. Conversely, the fact that the dust composition is more likely to be of the erg-like type during intense events underlines the dominant role played by sand dune fields during major erosion events.